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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B7766034

This guide provides essential safety and logistical information for the proper disposal of 1-

dodecene, tailored for researchers, scientists, and drug development professionals. The

following procedural steps ensure safe handling and compliance with environmental

regulations.

Immediate Safety and Hazard Information

1-Dodecene is a combustible liquid that poses significant health and environmental risks. Key

hazards include:

Aspiration Hazard: May be fatal if swallowed and enters the airways.[1][2][3][4] Do NOT
induce vomiting if ingested.[1][3][4][5][6]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[1][2] Release into the
environment must be avoided.[2][7][8]

Combustibility: It is a combustible liquid with a flash point of 77°C.[9] Vapors can form
explosive mixtures with air, and it should be kept away from heat, sparks, open flames, and
hot surfaces.[1][2][4][5][8][10]

Skin Irritation: May cause mild skin irritation.[1][7] Repeated exposure can lead to skin
dryness or cracking.[2][3][5][9]

Chemical Reactivity: Reacts with strong oxidants, halogens, and inorganic acids.[1][9]

Personal Protective Equipment (PPE)
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Before handling 1-dodecene for any purpose, including disposal, ensure the following personal
protective equipment is worn:

o Eye Protection: Wear safety glasses or goggles.[9]
e Hand Protection: Wear appropriate protective gloves.[9]

o Skin Protection: Use protective clothing to prevent skin exposure.[1][5]

Experimental Protocols: Spill and Disposal

Procedures
Spill Containment and Cleanup Protocol

In the event of a 1-dodecene spill, follow these steps immediately to ensure safety and
minimize environmental contamination:

» Eliminate Ignition Sources: Immediately remove all sources of ignition from the area,
including open flames, sparks, and hot surfaces.[5][11] Prohibit smoking in the vicinity.[1][4]
[10]

o Ensure Proper Ventilation: Provide adequate ventilation to the area to prevent the
accumulation of vapors.[7] For temperatures above 77°C, a closed system and ventilation
are necessary.[1][9]

o Contain the Spill: Use dikes or non-combustible absorbent materials like sand, earth,
diatomaceous earth, or vermiculite to contain the spill and prevent it from entering drains,
sewers, or waterways.[4][6][7][10][11]

e Collect the Absorbed Material: Use non-sparking tools to collect the absorbed material.[1][11]

o Transfer to a Suitable Container: Sweep or shovel the collected material into a suitable,
closed, and properly labeled container for disposal.[6][10]

» Notify Authorities: If a significant spill occurs that cannot be contained or enters public
waterways, notify the relevant local authorities immediately.
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Waste Disposal Procedure

Proper disposal of 1-dodecene waste is critical to prevent environmental harm and ensure
regulatory compliance.

o Characterize the Waste: The user must characterize the waste based on the application for
which the product was used to assign the correct waste codes.[2] This material may be
classified as a hazardous waste under RCRA (40 CFR 261).[4][6][10]

o Collect in Designated Containers: Collect waste 1-dodecene and contaminated materials in
suitable, closed, and clearly labeled containers.[1][3] Do not mix with incompatible materials
such as strong oxidizing agents.[1][11]

e Do Not Dispose into Drains: Never dispose of 1-dodecene waste into sewers or drains.[2][7]
[10]

» Arrange for Professional Disposal: Dispose of the waste through a licensed chemical
destruction plant or an approved waste disposal facility.[1][3][5][6][10] Controlled incineration
with flue gas scrubbing is a recommended method.[1]

o Contaminated Packaging Disposal: Dispose of contaminated containers at a hazardous or
special waste collection point.[2] Alternatively, containers can be triple-rinsed (or equivalent)
and offered for recycling or reconditioning.[1]

Data Presentation

The following table summarizes key quantitative data for 1-dodecene.
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Property Value Source(s)
Flash Point 77 °C (closed cup) 9]
Auto-ignition Temperature 225-255°C [O1[12][13]
Boiling Point 213-214°C [1119]
Melting Point -35°C 9]

Density 0.76 g/cm?3 (at 20 °C) [13]

Vapor Density 5.81 (Air=1) [O1[12]

UN Number 3082 [2]

Transport Hazard Class

9 (Miscellaneous hazardous

materials)

[2]

Packing Group

[2]

Mandatory Visualization

The following diagram illustrates the logical workflow for the proper disposal of 1-dodecene.
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Preparation & Handling

Start: Handling 1-Dodecene

\
Wear Appropriate PPE
(Gloves, Goggles, Protective Clothing)

/ N\
%ccident&%outine Use

Event/Requiring Dispc\aill
Spill Occurs

Waste Generated

Spill Respor#;e Protocol

1. Eliminate Ignition Sources

l

2. Contain Spill with Absorbents

A

3. Collect Material with Non-Sparking Tools

;

4. Transfer to Labeled Waste Container

~
~
AN

Waste Management & fisposal
A

Collect Waste in
Closed, Labeled Container

\
Is waste container full?

Arrange for Pickup by
Licensed Waste Disposal Facility

Store in Cool, Well-Ventilated Area
Away from Incompatibles

End: Disposal Complete

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/product/b7766034?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766034?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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